3,5-Bis(trifluoromethyl)benzylamine

• IUPAC Name: [3,5-bis(trifluoromethyl)phenyl]methanamine
• InChI: InChI=1S/C9H7F6N/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15/h1-3H,4,16H2
• InChI Key: DHVHORCFFOSRBP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CN
• Molecular Formula: C9H7F6N
• DSSTOX Substance ID: DTXSID70234133
• Molecular Weight: 243.15 g/mol
• CAS No.: 85068-29-7

Description

3,5-Bis(trifluoromethyl)benzylamine: is an organic compound with the molecular formula C9H7F6N and a molecular weight of 243.15 g/mol . It is characterized by the presence of two trifluoromethyl groups attached to a benzylamine structure. This compound is known for its high electronegativity and steric hindrance due to the trifluoromethyl groups, making it a valuable intermediate in various chemical syntheses .

Scientific Research Applications

3,5-Bis(trifluoromethyl)benzylamine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is employed in the development of enzyme inhibitors and other biologically active molecules.

Medicine: It serves as a building block for the synthesis of potential drug candidates targeting various diseases.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

Target of Action

It’s commonly used as a reagent in organic synthesis , implying its targets could be a wide range of organic compounds.

Mode of Action

3,5-Bis(trifluoromethyl)benzylamine interacts with its targets by introducing trifluoromethyl groups into molecules, altering their properties or increasing their activity . The exact mode of action can vary depending on the specific reaction and the other compounds involved.

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific compounds it’s reacting with. For instance, it has been used in the preparation of phenyl glycine derivatives . In another application, it was found to improve the capacity and cyclic stability of Li–S batteries .

Safety and Hazards

3,5-Bis(trifluoromethyl)benzylamine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Future Directions

3,5-Bis(trifluoromethyl)benzylamine has been used in the synthesis of a modified triazine-based covalent organic framework, which has shown promise in improving the capacity and cyclic stability of lithium-sulfur batteries. This suggests potential future applications in the field of energy storage.

Preparation Methods

Synthetic Routes and Reaction Conditions

3,5-Bis(trifluoromethyl)benzylamine can be synthesized through several methods. One common approach involves the reaction of 3,5-bis(trifluoromethyl)benzaldehyde with ammonia or amine derivatives under reducing conditions . The reaction typically requires a catalyst such as palladium on carbon (Pd/C) and hydrogen gas (H2) to facilitate the reduction process .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale catalytic hydrogenation processes. These processes are conducted in high-pressure reactors with stringent control over temperature and pressure to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3,5-Bis(trifluoromethyl)benzylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitriles or other oxidized derivatives.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The benzylamine group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) .

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions include nitriles , amines , and various substituted benzylamine derivatives .

Comparison with Similar Compounds

Similar Compounds

• 3,5-Bis(trifluoromethyl)aniline
• 4-(Trifluoromethyl)benzylamine
• 4-Methylbenzylamine
• 4-Methoxybenzylamine

Uniqueness

3,5-Bis(trifluoromethyl)benzylamine is unique due to the presence of two trifluoromethyl groups, which impart high electronegativity and steric hindrance. This makes it particularly useful in applications requiring strong electron-withdrawing effects and spatial constraints .

Synthesis routes and methods I

Procedure details

At first, a 1-liter autoclave equipped with a mechanical stirrer was charged with 50 g (0.21 mol) of 3,5-bis(trifluoromethyl)benzonitrile, 200 ml of 2M-ammoniacal methanol solution (containing 400 mmol of ammonia), and 3 g of a catalyst (i.e., a carbon powder (50% wet) carrying thereon 5% palladium), followed by introduction of hydrogen to have a pressure of 1 MPa. Then, the reaction mixture was stirred, while the reaction temperature was maintained at 20° C. and while hydrogen was gradually introduced into the autoclave in a manner to maintain the total pressure at 1 MPa. After conducting the reaction for 5.3 hr, the reaction was stopped, followed by removing the catalyst by filtration. As a result of analyzing the obtained reaction liquid by gas chromatography, 3,5-bis(trifluoromethyl)benzylamine was formed at a yield of 87.0%.

Synthesis routes and methods II

Procedure details

At first, a 1-liter autoclave equipped with a mechanical stirrer was charged with 200 g (0.84 mol) of 3,5-bis(trifluoromethyl)benzonitrile, 200 ml of methanol, and 6 g of a catalyst (i.e., a carbon powder (50% wet) carrying thereon 5% palladium), followed by introduction of 14 g of liquid ammonia and then introduction of hydrogen to have a pressure of 1 MPa. Then, the reaction mixture was stirred, while the reaction temperature was maintained at 20° C. and while hydrogen was gradually introduced into the autoclave in a manner to maintain the total pressure at 1 MPa. After conducting the reaction for 3 hr, the reaction was stopped, followed by removing the catalyst by filtration. As a result of analyzing the obtained reaction liquid by gas chromatography, 3,5-bis(trifluoromethyl)benzylamine was formed at a yield of 85.1%.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details

The second step of the process of the present invention was conducted as follows. At first, 5.03 g (19.6 mol) of 3,5-bis(trifluoromethyl)benzaldehyde oxime were dissolved in methanol followed by the addition of 3.0 g (82.3 mmol) of hydrogen chloride gas and 252 mg of a catalyst (i.e., activated carbon carrying thereon 5% palladium) and stirring for 5.5 hours in a hydrogen atmosphere at 10 atm and room temperature (approx. 25° C.). After removing the catalyst, ether was added to the reaction liquid, and the reaction liquid was neutralized with aqueous sodium hydroxide solution. As a result of analyzing the separated ether layer by gas chromatography, 3,5-bis(trifluoromethyl)benzylamine was formed at a yield of 94.2%.

Customer Q & A

Q1: What is the significance of 3,5-Bis(trifluoromethyl)benzylamine in scientific research?

A1: this compound stands out due to its unique properties arising from the presence of both a benzylamine group and two trifluoromethyl groups. This structure allows for diverse applications in areas like material science, medicinal chemistry, and as a valuable tool in chemical synthesis. Specifically, its use as a 19F-containing residualizing label for proteins enables non-invasive assessment of protein accumulation and catabolism using NMR spectroscopy. []

Q2: Can you provide the structural characteristics of this compound?

A2:

• Spectroscopic Data: Detailed spectroscopic characterization has been carried out, including IR, UV-Vis, 1D and 2D NMR spectroscopy, and mass spectrometry. [, ]

Q3: What are the common applications of this compound?

A3: This compound finds applications in:

• Protein Labeling: It serves as a non-radioactive, 19F-containing residualizing label for studying protein metabolism in vivo using NMR spectroscopy. [, ]
• Surface Modification: It is employed for surface grafting on polymers like poly(ethylene terephthalate) (PET), modifying surface properties and enabling biofunctionalization for cell culturing. [, ]
• Synthesis of Novel Compounds: It acts as a building block for synthesizing new molecules with potentially interesting properties, including pharmaceutical compounds like cholesteryl ester transfer protein inhibitors. [, ]
• Nanomaterial Synthesis: It has been used in the synthesis of self-assembled peptide nanotubes and nanovesicles, offering potential in nanotechnology and material science. [, ]

Q4: Has computational chemistry been used to study this compound?

A4: Yes, density functional theory (DFT) calculations have been performed using the B3LYP method with a 6-311+G(d,p) basis set to determine molecular electrostatic potential, quantum descriptors, vibrational frequencies, and infrared spectral simulation. These calculations have shown good agreement with experimental data. [, ]

Q5: How does this compound contribute to the development of smart sensor electrodes?

A5: Research has demonstrated its incorporation into silicate matrices, forming core-shell nanocomposites. These composites, featuring this compound-derived peptide self-assembled nanotubes (BTTPNTs) within a SiO2 matrix, exhibit potential as smart sensor electrodes. Cyclic voltammetry studies confirm their sensing capabilities. []